Cas no 802859-50-3 (3H-Indole,3-(5,5-dimethyl-2-pyrrolidinylidene)-)

• Product Name: 3H-Indole,3-(5,5-dimethyl-2-pyrrolidinylidene)-
• CAS No: 802859-50-3
• MF: C₁₄H₁₆N₂
• MW: 212.290243148804
• CID: 713922
• PubChem ID: 136231703
• Update Time: 2025-04-19

3H-Indole,3-(5,5-dimethyl-2-pyrrolidinylidene)- Chemical and Physical Properties

Names and Identifiers

• 3H-Indole,3-(5,5-dimethyl-2-pyrrolidinylidene)-
• 3-(5,5-dimethylpyrrolidin-2-ylidene)indole
• 3H-Indole,3-(5,5-dimethyl-2-pyrrolidinylidene)-(8CI)
• 3-(5,5-Dimethylpyrrolidin-2-ylidene)-3H-indole
• 802859-50-3

• Inchi： 1S/C14H16N2/c1-14(2)8-7-13(16-14)11-9-15-12-6-4-3-5-10(11)12/h3-6,9,15H,7-8H2,1-2H3
• InChI Key： UYCRSUUWLVMVHB-UHFFFAOYSA-N
• SMILES： N1=C(C2=CNC3C=CC=CC2=3)CCC1(C)C

Computed Properties

• Exact Mass: 212.131348519g/mol
• Monoisotopic Mass: 212.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 28.2Ų